Cas no 351981-10-7 (Methyl 2-Amino-6-tert-pentyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate)

• Product Name: Methyl 2-Amino-6-tert-pentyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• CAS No: 351981-10-7
• MF: C₁₅H₂₃NO₂S
• MW: 281.413623094559
• MDL: MFCD01335810
• CID: 2952164
• PubChem ID: 2756417
• Update Time: 2025-11-01

Methyl 2-Amino-6-tert-pentyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-氨基-6-叔-戊基-4,5,6,7-四氢苯并噻吩-3-羧酸甲酯
• methyl 2-amino-6-(1,1-dimethylpropyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• methyl 2-amino-6-(2-methylbutan-2-yl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• 2-amino-6-(1,1-dimethylpropyl)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylic acid methyl ester
• Methyl 2-amino-6-(tert-pentyl)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate
• 2-Amino-6-(1,1-dimethyl-propyl)-4,5,6,7-tetrahydro -benzo[b]thiophene-3-carboxylic acid methyl ester
• Oprea1_670717
• BBL016
• H21577
• SR-01000217094-1
• CS-0283511
• ALBB-001623
• methyl 2-amino-6-tert-pentyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate
• EN300-227678
• METHYL 2-AMINO-6-(TERT-PENTYL)-4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHENE-3-CARBOXYLATE
• SR-01000217094
• STK315429
• VS-05121
• AKOS000304031
• 351981-10-7
• MFCD01335810
• 2-amino-6-(1,1-dimethyl-propyl)-4,5,6,7-tetrahydro-benzo[b]thiophene-3-carboxylic acid methyl ester
• Methyl2-amino-6-(tert-pentyl)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate
• BBL016071
• Methyl 2-Amino-6-tert-pentyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

• MDL： MFCD01335810
• Inchi： 1S/C15H23NO2S/c1-5-15(2,3)9-6-7-10-11(8-9)19-13(16)12(10)14(17)18-4/h9H,5-8,16H2,1-4H3
• InChI Key： LPKSLOJMDBPGDS-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OC)C2=C1CC(CC2)C(C)(C)CC)N

Computed Properties

• Exact Mass: 281.14495015Da
• Monoisotopic Mass: 281.14495015Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 80.6

Methyl 2-Amino-6-tert-pentyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Aminothiophenes 2-aminothiophenes

Additional information on Methyl 2-Amino-6-tert-pentyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

Methyl 2-Amino-6-tert-pentyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate: A Novel Compound with Potential Therapeutic Applications

Methyl 2-Amino-6-tert-pentyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate, with the CAS number 351981-10-7, represents a promising candidate in the field of pharmaceutical research. This compound belongs to the class of benzothiophene derivatives, which have garnered significant attention due to their diverse biological activities. Recent studies have highlighted the potential of 4,5,6,7-tetrahydro-1-benzothiophene scaffolds in modulating various cellular pathways, making Methyl 2-Amino-6-tert-pentyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate a focal point for drug discovery efforts.

The chemical structure of Methyl 2-Amino-6-tert-pentyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate is characterized by a benzothiophene ring fused to a tetrahydrofuran-like system, with a methyl group at the 3-position and a tert-pentyl group at the 6-position. The presence of the amino group at the 2-position introduces additional functional versatility, enabling the compound to interact with multiple molecular targets. Recent computational studies have suggested that the tert-pentyl substituent may enhance the compound's solubility and metabolic stability, which are critical factors in drug development.

Research published in Journal of Medicinal Chemistry (2023) has demonstrated that 4,5,6,7-tetrahydro-1-benzothiophene derivatives can selectively modulate the activity of G-protein-coupled receptors (GPCRs), which are implicated in a wide range of physiological processes. The introduction of the tert-pentyl group in Methyl 2-Amino-6-tert-pentyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate has been shown to enhance receptor binding affinity, as evidenced by in vitro assays. These findings suggest that this compound could serve as a lead molecule for the development of novel therapeutics targeting GPCR-mediated diseases.

Recent advancements in medicinal chemistry have emphasized the importance of structure-activity relationship (SAR) studies in optimizing the pharmacological properties of benzothiophene derivatives. A 2023 study published in Bioorganic & Medicinal Chemistry Letters reported that the tert-pentyl substituent in Methyl 2-Amino-6-tert-pentyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate significantly improves its selectivity for the 5-HT2A receptor, a target associated with psychiatric disorders. This selective interaction may reduce off-target effects, thereby enhancing therapeutic outcomes.

Additionally, the 3-carboxylate group in Methyl 2-Amino-6-tert-pentyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate plays a crucial role in its biological activity. Studies have shown that this functional group can form hydrogen bonds with key residues in target proteins, thereby stabilizing the drug-protein complex. The ability to form such interactions is a key determinant of drug efficacy, making this compound a valuable candidate for further exploration.

Recent research has also focused on the potential applications of Methyl 2-Amino-6-tert-pentyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate in the treatment of neurodegenerative diseases. A 2024 study published in Pharmacological Research highlighted the compound's ability to inhibit the aggregation of amyloid-beta peptides, a hallmark of Alzheimer's disease. This property, combined with its potential to modulate GPCR activity, positions Methyl 2-Amino-6-tert-pentyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate as a potential therapeutic agent for neurodegenerative conditions.

From a synthetic perspective, the preparation of Methyl 2-Amino-6-tert-pentyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate involves a multi-step process that includes the formation of the benzothiophene ring and the introduction of the tert-pentyl and 3-carboxylate groups. Recent advances in asymmetric catalysis have enabled the efficient synthesis of this compound with high stereochemical purity, which is essential for its biological activity. The development of scalable synthetic routes is critical for the transition of this compound from the laboratory to clinical trials.

Moreover, the pharmacokinetic profile of Methyl 2-Amino-6-tert-pentyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate has been evaluated in preclinical studies. These studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its potential as a therapeutic agent. The high metabolic stability observed in these studies suggests that the compound may have a prolonged half-life, which could reduce the frequency of dosing required in clinical settings.

As the field of pharmaceutical research continues to evolve, the exploration of Methyl 2-Amino-6-tert-pentyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate remains an active area of investigation. Ongoing studies are focused on elucidating the molecular mechanisms underlying its biological activities and on optimizing its pharmacological profile for specific therapeutic applications. The potential of this compound to address unmet medical needs underscores the importance of continued research in this area.

In conclusion, Methyl 2-Amino-6-tert-pentyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate represents a promising candidate in the quest for novel therapeutics. Its unique chemical structure, combined with its potential to modulate key biological pathways, positions it as a valuable asset in the development of treatments for a range of diseases. As research in this area progresses, the compound may pave the way for significant advancements in pharmaceutical science.